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Compound of Interest

Compound Name: N-Acetyl-3-methylthio-aniline

Cat. No.: B185113 Get Quote

An In-depth Technical Guide to N-Acetyl-3-
methylthio-aniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-3-methylthio-aniline, also known as 3'-(methylthio)acetanilide, is an organic

compound with the chemical formula C₉H₁₁NOS. This document provides a comprehensive

overview of its known physical and chemical properties, available spectral data, and a general

synthesis protocol. While specific biological activities and signaling pathways for this particular

compound are not extensively documented in publicly available literature, this guide serves as

a foundational resource for researchers interested in its further investigation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Acetyl-3-methylthio-aniline is

presented in the table below. This data is crucial for its handling, characterization, and

application in a research setting.
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Property Value Source(s)

Molecular Formula C₉H₁₁NOS [1]

Molecular Weight 181.25 g/mol

CAS Number 2524-78-9 [1]

IUPAC Name
N-(3-

(methylthio)phenyl)acetamide

Synonyms
3'-(Methylthio)acetanilide, 3-

Acetamidothioanisole

Appearance Crystalline powder

Melting Point 78-78.5 °C

Boiling Point Not available

Density (Predicted) 1.14 ± 0.1 g/cm³

Solubility Soluble in methanol

pKa (Predicted) 14.68 ± 0.70

Synthesis
A general method for the synthesis of N-Acetyl-3-methylthio-aniline involves the acetylation

of 3-(methylthio)aniline. This reaction is a standard procedure for the formation of an amide

from an amine and an acetylating agent.

Experimental Protocol: General Acetylation of an Aniline
Derivative
Materials:

3-(methylthio)aniline

Acetic anhydride

Anhydrous sodium acetate
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Concentrated Hydrochloric Acid (HCl)

Water

Ethanol

Procedure:

In a conical flask, dissolve the starting amine, 3-(methylthio)aniline, in a mixture of water and

a few drops of concentrated HCl to facilitate dissolution.

In a separate flask, prepare a solution of anhydrous sodium acetate in water and add acetic

anhydride.

Slowly add the sodium acetate/acetic anhydride solution to the stirred solution of the aniline

hydrochloride.

Continue stirring the reaction mixture. The product, N-Acetyl-3-methylthio-aniline, will

precipitate out of the solution as a solid.

Collect the crude product by vacuum filtration and wash it with cold water.

Recrystallize the crude product from aqueous ethanol to obtain the purified N-Acetyl-3-
methylthio-aniline.

Logical Relationship of Synthesis:

3-(methylthio)aniline

Acetylation

Acetic Anhydride

N-Acetyl-3-methylthio-aniline

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Acetyl-3-methylthio-aniline.
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Spectral Data
The characterization of N-Acetyl-3-methylthio-aniline relies on various spectroscopic

techniques. Below is a summary of the available spectral data.

Mass Spectrometry (GC-MS)
The mass spectrum of N-Acetyl-3-methylthio-aniline would be expected to show a molecular

ion peak corresponding to its molecular weight.

m/z Interpretation

181 [M]⁺, Molecular ion

139 [M - C₂H₂O]⁺, Loss of ketene

124
[M - C₂H₂O - CH₃]⁺, Subsequent loss of a

methyl radical

92 [C₆H₄S]⁺

Experimental Workflow for GC-MS Analysis:

Sample GC Inlet GC Column MS Ion Source Mass Analyzer Detector Data System

Click to download full resolution via product page

Caption: A simplified workflow for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific experimental spectra for N-Acetyl-3-methylthio-aniline are not readily available

in the searched literature, predicted chemical shifts for ¹H and ¹³C NMR can be estimated

based on the structure and data from similar compounds.

Predicted ¹H NMR Spectral Data:
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.2-7.5 m 4H Aromatic protons

~2.5 s 3H -SCH₃ protons

~2.2 s 3H -COCH₃ protons

~7.8 br s 1H -NH proton

Predicted ¹³C NMR Spectral Data:

Chemical Shift (ppm) Assignment

~169 C=O

~140 C-S

~130 Aromatic CH

~125 Aromatic CH

~120 Aromatic CH

~118 Aromatic CH

~24 -COCH₃

~15 -SCH₃

Infrared (IR) Spectroscopy
The IR spectrum of N-Acetyl-3-methylthio-aniline would exhibit characteristic absorption

bands for its functional groups.

Predicted IR Spectral Data:
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Wavenumber (cm⁻¹) Intensity Assignment

~3300 Medium N-H stretch

~3050 Medium Aromatic C-H stretch

~1660 Strong C=O stretch (Amide I)

~1550 Medium N-H bend (Amide II)

~1300 Medium C-N stretch

~700-900 Strong Aromatic C-H bend

Biological Activity
Currently, there is a lack of specific studies detailing the biological activity, pharmacological

effects, or mechanism of action of N-Acetyl-3-methylthio-aniline in the public domain.

Research on various other acetamide derivatives has shown a wide range of biological

activities, including antioxidant and anti-inflammatory properties. Further investigation is

required to determine if N-Acetyl-3-methylthio-aniline possesses any significant biological

effects.

Conclusion
This technical guide provides a consolidated source of information on the physical and

chemical properties of N-Acetyl-3-methylthio-aniline. While a general synthesis protocol and

predicted spectral data are presented, there is a clear need for further experimental work to

fully characterize this compound. Specifically, detailed experimental validation of its synthesis,

comprehensive spectral analysis, and exploration of its potential biological activities would be

valuable contributions to the scientific community. This document serves as a starting point for

researchers and professionals in drug development who may be interested in exploring the

potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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